2-Ethoxy-5-(4-fluorophenyl)aniline

• Molecular Formula: C14H14FNO
• Molecular Weight: 231.26 g/mol
• IUPAC Name: 2-ethoxy-5-(4-fluorophenyl)aniline
• InChI: InChI=1S/C14H14FNO/c1-2-17-14-8-5-11(9-13(14)16)10-3-6-12(15)7-4-10/h3-9H,2,16H2,1H3
• InChI Key: LBMIVZYOHKHZDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=CC=C(C=C2)F)N

Description

2-Ethoxy-5-(4-fluorophenyl)aniline is an organic compound that belongs to the class of anilines It features an ethoxy group and a fluorophenyl group attached to an aniline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethoxy-5-(4-fluorophenyl)aniline typically involves the following steps:

Nitration and Reduction: The starting material, 4-fluoroaniline, undergoes nitration to form 4-fluoronitrobenzene. This intermediate is then reduced to 4-fluoroaniline.

Ethoxylation: The 4-fluoroaniline is then subjected to ethoxylation using ethyl iodide in the presence of a base such as potassium carbonate to yield this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-Ethoxy-5-(4-fluorophenyl)aniline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce various substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are used under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce halogens or nitro groups onto the aromatic ring.

Scientific Research Applications

2-Ethoxy-5-(4-fluorophenyl)aniline has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those with potential anti-inflammatory and anticancer properties.

Materials Science: This compound is explored for its potential use in the development of advanced materials, including polymers and coatings.

Biological Studies: It serves as a probe in biological studies to understand the interaction of aniline derivatives with biological targets.

Industrial Applications: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Ethoxy-5-(4-fluorophenyl)aniline involves its interaction with specific molecular targets. In medicinal chemistry, it may act by inhibiting enzymes or receptors involved in disease pathways. The exact molecular targets and pathways depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

Similar Compounds

• 2-Ethoxy-4-(4-fluorophenyl)aniline
• 2-Methoxy-5-(4-fluorophenyl)aniline
• 2-Ethoxy-5-(4-chlorophenyl)aniline

Comparison

Compared to similar compounds, 2-Ethoxy-5-(4-fluorophenyl)aniline is unique due to the presence of both an ethoxy group and a fluorophenyl group. This combination imparts distinct chemical and physical properties, making it suitable for specific applications in medicinal chemistry and materials science.